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Compound of Interest

Compound Name: 4'-Hydroxychalcone

Cat. No.: B7724801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of 4'-
Hydroxychalcone, a molecule of significant interest in medicinal chemistry and drug

development. The information is presented to be a valuable resource for researchers actively

engaged in the study and application of this compound.

Core Physicochemical Data
4'-Hydroxychalcone, a member of the chalcone family, possesses a range of physicochemical

properties that are critical for its handling, formulation, and biological activity. A summary of

these key quantitative data is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7724801?utm_src=pdf-interest
https://www.benchchem.com/product/b7724801?utm_src=pdf-body
https://www.benchchem.com/product/b7724801?utm_src=pdf-body
https://www.benchchem.com/product/b7724801?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7724801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₅H₁₂O₂ [1][2]

Molecular Weight 224.26 g/mol [1][2]

CAS Number 2657-25-2 [1]

Appearance
White to pale yellow crystals or

powder
[3]

Melting Point 171-172 °C [1]

173.0-182.0 °C [3]

174-178 °C [4]

Boiling Point (Predicted) 419.6 ± 45.0 °C [4]

Solubility

DMSO

44 mg/mL (196.2 mM)[5],

233.33 mg/mL (1040.49 mM)

[6], 30 mg/mL[7]

Ethanol ~30 mg/mL[7]

Dimethyl formamide (DMF) ~30 mg/mL[7]

Ethanol:PBS (pH 7.2) (1:4) ~0.2 mg/mL[7]

Water Insoluble[8]

pKa (Predicted) 7.72 ± 0.15 [4]

UV/Vis (λmax) 228, 322 nm [7]

Spectroscopic and Crystallographic Data
Spectroscopic analysis is fundamental to the structural elucidation and confirmation of 4'-
Hydroxychalcone.

¹H and ¹³C NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy is crucial

for determining the chemical structure of 4'-Hydroxychalcone. The trans configuration of
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the vinyl double bond can be confirmed by the coupling constant of the vinylic protons in the

¹H NMR spectrum.[9]

Infrared (IR) Spectroscopy: The IR spectrum of 4'-Hydroxychalcone shows characteristic

absorption bands for the hydroxyl group (around 3200 cm⁻¹), the carbonyl group (C=O), and

the carbon-carbon double bond (C=C).[9]

Mass Spectrometry (MS): Mass spectrometry data confirms the molecular weight of 4'-
Hydroxychalcone.[2]

X-ray Crystallography: Single crystal X-ray diffraction studies have been conducted to

determine the crystal structure of 4'-Hydroxychalcone derivatives. For instance, (2E)-3-(4-

hydroxyphenyl)-1-phenylprop-2-en-1-one crystallizes in the orthorhombic crystal system.[10]

Experimental Protocols
3.1. Synthesis of 4'-Hydroxychalcone via Claisen-Schmidt Condensation

The most common and effective method for synthesizing 4'-Hydroxychalcone is the Claisen-

Schmidt condensation.[9][11] This reaction involves the base-catalyzed condensation of an

aromatic aldehyde (benzaldehyde) with an aromatic ketone (4-hydroxyacetophenone).

Materials and Reagents:

4-Hydroxyacetophenone

Benzaldehyde

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Methanol or Ethanol

Hydrochloric acid (HCl)

Distilled water

Ethyl acetate
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n-Hexane

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-hydroxyacetophenone (1 equivalent) in

methanol or ethanol.

Catalyst Addition: To this solution, add a solution of NaOH or KOH (a strong base is required)

in water or alcohol.[11]

Aldehyde Addition: While stirring the mixture at room temperature, slowly add benzaldehyde

(1 equivalent).

Reaction Monitoring: The reaction progress can be monitored by Thin Layer

Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/n-hexane).[12]

Work-up: Once the reaction is complete (typically after several hours to 24 hours at room

temperature), pour the reaction mixture into cold water.[11][12]

Neutralization: Neutralize the mixture with a dilute solution of HCl until the pH is acidic, which

will cause the product to precipitate.[12]

Isolation: Collect the precipitated solid by vacuum filtration and wash it with cold water.[12]

Purification: Purify the crude 4'-Hydroxychalcone by recrystallization from a suitable

solvent, such as ethanol, to obtain the final product as crystals.[12]

Below is a graphical representation of the synthesis and purification workflow.
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Synthesis and Purification Workflow of 4'-Hydroxychalcone
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Biological Activity and Signaling Pathways
4'-Hydroxychalcone exhibits a range of biological activities, including anti-inflammatory, anti-

cancer, and antiviral effects. Its mechanisms of action often involve the modulation of key

cellular signaling pathways.

4.1. Inhibition of the NF-κB Signaling Pathway

4'-Hydroxychalcone has been shown to inhibit the activation of the NF-κB (nuclear factor

kappa-light-chain-enhancer of activated B cells) pathway induced by tumor necrosis factor-

alpha (TNFα).[5][6][13] This inhibition is achieved through the inhibition of the 26S proteasome,

which prevents the degradation of IκBα.[5][13] As a result, the nuclear translocation of the

p50/p65 NF-κB subunits is blocked, leading to the downregulation of NF-κB target gene

expression.[5][13]

The following diagram illustrates the inhibitory effect of 4'-Hydroxychalcone on the NF-κB

pathway.
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4.2. Modulation of the EGFR/AKT/ERK1/2 Signaling Pathway

Recent studies have indicated that 4'-Hydroxychalcone can inhibit the replication of human

coronavirus HCoV-OC43 by targeting the epidermal growth factor receptor (EGFR) signaling

pathway.[14] By binding to EGFR, it inhibits the downstream activation of AKT and ERK1/2,

which are crucial for viral replication.[14]

The diagram below depicts the role of 4'-Hydroxychalcone in the EGFR/AKT/ERK1/2

signaling cascade.

Inhibition of EGFR/AKT/ERK1/2 Pathway by 4'-Hydroxychalcone
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Conclusion
4'-Hydroxychalcone is a versatile molecule with well-defined physicochemical properties and

significant biological activities. This guide provides essential data and protocols to support

further research and development of this promising compound. The provided information on its
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synthesis, characterization, and mechanisms of action will be a valuable asset to scientists in

the fields of medicinal chemistry, pharmacology, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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